Cas no 139884-41-6 (Benzene, 1-(2-methylpropyl)-4-propyl-)

• Product Name: Benzene, 1-(2-methylpropyl)-4-propyl-
• CAS No: 139884-41-6
• MF: C₁₃H₂₀
• MW: 176.297904014587
• CID: 1281210
• PubChem ID: 19757411
• Update Time: 2025-04-20

Benzene, 1-(2-methylpropyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-methylpropyl)-4-propyl-
• 1-(2-methylpropyl)-4-propylbenzene
• 139884-41-6
• DTXSID40599589

• Inchi： 1S/C13H20/c1-4-5-12-6-8-13(9-7-12)10-11(2)3/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： KDWFDFLJYJADJK-UHFFFAOYSA-N
• SMILES： C(C)(C)CC1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 176.1566
• Monoisotopic Mass: 176.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes